Cas no 327975-24-6 (N-(3,5-dichlorophenyl)-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamide)

• Product Name: N-(3,5-dichlorophenyl)-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamide
• CAS No: 327975-24-6
• MF: C₁₉H₂₀Cl₂N₂O₄S
• MW: 443.344101905823
• CID: 5762672
• PubChem ID: 4083100
• Update Time: 2025-06-15

N-(3,5-dichlorophenyl)-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dichlorophenyl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide
• AKOS016864586
• 327975-24-6
• Oprea1_130968
• Z30181157
• SR-01000908197-1
• AKOS000926072
• N-(3,5-dichlorophenyl)-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamide
• F1015-0236
• N-(3,5-dichlorophenyl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• SR-01000908197
• Benzamide, N-(3,5-dichlorophenyl)-4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]-

• Inchi： 1S/C19H20Cl2N2O4S/c1-12-10-23(11-13(2)27-12)28(25,26)18-5-3-14(4-6-18)19(24)22-17-8-15(20)7-16(21)9-17/h3-9,12-13H,10-11H2,1-2H3,(H,22,24)
• InChI Key： FATJCWCTJMKWIW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(C1C=CC(=CC=1)S(N1CC(C)OC(C)C1)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 442.0520837g/mol
• Monoisotopic Mass: 442.0520837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• pka: 11.38±0.70(Predicted)

Additional information on N-(3,5-dichlorophenyl)-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamide

Research Briefing on N-(3,5-dichlorophenyl)-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamide (CAS: 327975-24-6)

N-(3,5-dichlorophenyl)-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamide (CAS: 327975-24-6) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in oncology and inflammatory disorders. This briefing provides an overview of the latest research findings related to this compound.

The compound belongs to a class of sulfonamide derivatives, which are known for their diverse biological activities. Its structural features, including the dichlorophenyl and dimethylmorpholinyl groups, contribute to its unique binding affinity and selectivity towards specific molecular targets. Recent in vitro and in vivo studies have demonstrated its potent inhibitory effects on key signaling pathways involved in cell proliferation and inflammation, making it a promising candidate for further drug development.

One of the most notable findings from recent research is the compound's ability to modulate the activity of protein kinases, particularly those involved in the PI3K/AKT/mTOR pathway. This pathway is frequently dysregulated in cancer, and targeting it has been a major focus of oncology research. Preliminary data suggest that N-(3,5-dichlorophenyl)-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamide exhibits nanomolar potency against specific kinase isoforms, with minimal off-target effects. These results highlight its potential as a selective kinase inhibitor.

In addition to its kinase inhibitory activity, recent studies have explored the compound's anti-inflammatory properties. Researchers have reported that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. This effect is mediated through the inhibition of NF-κB signaling, a central pathway in inflammatory responses. These findings suggest that the compound could be repurposed for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis or inflammatory bowel disease.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and toxicity profile. Early-stage animal studies indicate that it has favorable oral bioavailability and a reasonable half-life, although further optimization may be required to improve its metabolic stability. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. These properties support its progression into more advanced stages of drug development.

Despite these promising results, several challenges remain. For instance, the compound's solubility and formulation stability need to be addressed to ensure consistent delivery in clinical settings. Additionally, more comprehensive studies are required to fully understand its long-term safety and potential drug-drug interactions. Collaborative efforts between academic researchers and pharmaceutical companies are underway to overcome these hurdles and accelerate its translation into clinical trials.

In conclusion, N-(3,5-dichlorophenyl)-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamide (CAS: 327975-24-6) represents a promising therapeutic agent with dual kinase inhibitory and anti-inflammatory activities. Its unique chemical structure and favorable pharmacokinetic profile make it a valuable candidate for further investigation. Ongoing research aims to refine its properties and explore its potential in treating a broader range of diseases. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to develop next-generation therapeutics.